![molecular formula C23H30ClN3O2 B4777090 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide](/img/structure/B4777090.png)
4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide
Overview
Description
4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide, also known as BCTC, is a chemical compound that has been extensively studied for its potential use as a selective antagonist for the TRPV1 receptor. TRPV1 is a receptor that is involved in the sensation of pain and heat, and BCTC has been shown to have potential therapeutic applications in the treatment of pain and inflammation.
Mechanism of Action
4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide acts as a selective antagonist for the TRPV1 receptor, which is involved in the sensation of pain and heat. By blocking the activity of this receptor, 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide can reduce the sensation of pain and inflammation.
Biochemical and Physiological Effects
4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide has been shown to have a number of biochemical and physiological effects. In addition to its potential use as a treatment for pain and inflammation, 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide has also been shown to have potential therapeutic applications in the treatment of other conditions, such as asthma and prostate cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide in lab experiments is its selectivity for the TRPV1 receptor. This allows researchers to study the specific effects of blocking this receptor, without affecting other receptors or systems in the body. However, one limitation of using 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide is that it may not be effective in all cases, and further research is needed to determine its full potential.
Future Directions
There are a number of future directions for research on 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide. One area of interest is its potential use in the treatment of pain and inflammation, particularly in conditions such as arthritis and neuropathic pain. Other areas of interest include its potential use in the treatment of asthma and prostate cancer, as well as its effects on other systems in the body. Further research is needed to fully understand the potential of 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide and its applications in medicine.
Scientific Research Applications
4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide has been extensively studied for its potential use as a selective antagonist for the TRPV1 receptor. TRPV1 is a receptor that is involved in the sensation of pain and heat, and 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide has been shown to have potential therapeutic applications in the treatment of pain and inflammation. 4-butoxy-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]benzamide has also been studied for its potential use in the treatment of other conditions, such as asthma and prostate cancer.
properties
IUPAC Name |
4-butoxy-N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30ClN3O2/c1-3-5-16-29-20-9-6-18(7-10-20)23(28)25-19-8-11-22(21(24)17-19)27-14-12-26(4-2)13-15-27/h6-11,17H,3-5,12-16H2,1-2H3,(H,25,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHGHSFLMGHTRJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCN(CC3)CC)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-butoxy-N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-cyano-3-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-N-[3-(trifluoromethyl)phenyl]acrylamide](/img/structure/B4777014.png)
![3-[4-(4-morpholinyl)phenyl]-2-(3-nitrophenyl)acrylonitrile](/img/structure/B4777029.png)
![N-[1-(1-adamantyl)butyl]-N'-(4-chloro-2-fluorophenyl)urea](/img/structure/B4777030.png)
![[5-hydroxy-1-(4-methoxyphenyl)-2-methyl-6,8-diphenyl-1,6-dihydropyrrolo[2,3-e]indazol-3-yl](phenyl)methanone](/img/structure/B4777034.png)
![(4-{[benzyl(methyl)amino]sulfonyl}phenoxy)acetic acid](/img/structure/B4777041.png)
![5-({[2-(4-fluorophenyl)ethyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one hydrochloride](/img/structure/B4777044.png)
![2-[3,5-bis(3-bromophenyl)-1H-pyrazol-1-yl]-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine](/img/structure/B4777050.png)
![butyl [(5-amino-1,3,4-thiadiazol-2-yl)thio]acetate](/img/structure/B4777077.png)
![1-methyl-9-nitro-2,3-dihydro-1H-pyrido[3,2,1-kl]phenoxazine](/img/structure/B4777083.png)
![N-(1H-indol-2-ylmethyl)-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide](/img/structure/B4777105.png)